Cas no 13171-96-5 (Z-Leu-Phe-NH2)

• Product Name: Z-Leu-Phe-NH2
• CAS No: 13171-96-5
• MF: C₂₃H₂₉N₃O₄
• MW: 411.494065999985
• CID: 98631
• PubChem ID: 7408661
• Update Time: 2025-06-09

Z-Leu-Phe-NH2 Chemical and Physical Properties

Names and Identifiers

• Benzyl ((S)-1-(((S)-1-amino-1-oxo-3-phenylpropan-2-yl)amino)-4-methyl-1-oxopentan-2-yl)carbamate
• benzyl N-[(2S)-1-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]carbamate
• L-Phenylalaninamide,N-[(phenylmethoxy)carbonyl]-L-leucyl- (9CI)
• Z-LEU-PHE-NH2
• 13171-96-5
• BENZYL N-[(1S)-1-{[(1S)-1-CARBAMOYL-2-PHENYLETHYL]CARBAMOYL}-3-METHYLBUTYL]CARBAMATE
• benzyl (S)-1-((S)-1-amino-1-oxo-3-phenylpropan-2-ylamino)-4-methyl-1-oxopentan-2-ylcarbamate
• Z-Leu-Phe-NH2

• Inchi： 1S/C23H29N3O4/c1-16(2)13-20(26-23(29)30-15-18-11-7-4-8-12-18)22(28)25-19(21(24)27)14-17-9-5-3-6-10-17/h3-12,16,19-20H,13-15H2,1-2H3,(H2,24,27)(H,25,28)(H,26,29)/t19-,20-/m0/s1
• InChI Key： IYWAYHYSFZQCSH-PMACEKPBSA-N
• SMILES： O=C([C@H](CC(C)C)NC(=O)OCC1C=CC=CC=1)N[C@H](C(N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 411.21597
• Monoisotopic Mass: 411.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 110.52

Z-Leu-Phe-NH2 Security Information

• Storage Condition：-15°C

Additional information on Z-Leu-Phe-NH2

Z-Leu-Phe-NH2 (CAS No. 13171-96-5): An Overview of a Key Peptide in Medicinal Chemistry

Z-Leu-Phe-NH2 (CAS No. 13171-96-5) is a dipeptide amide that has garnered significant attention in the field of medicinal chemistry due to its unique properties and potential applications. This compound, also known as N-Benzoyl-L-leucyl-L-phenylalanine amide, is a synthetic derivative of the amino acids leucine and phenylalanine, with a benzoyl group attached to the N-terminus. The structure of Z-Leu-Phe-NH2 is characterized by its hydrophobic side chains and the presence of the benzoyl group, which imparts additional stability and solubility properties.

The synthesis of Z-Leu-Phe-NH2 involves a series of well-established chemical reactions, including the coupling of L-leucine and L-phenylalanine followed by N-benzoylation. This process is typically carried out under controlled conditions to ensure high purity and yield. The resulting compound is a white crystalline solid that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and methanol.

In recent years, Z-Leu-Phe-NH2 has been extensively studied for its potential therapeutic applications. One of the most promising areas of research involves its use as a substrate for protease enzymes, particularly in the context of cancer therapy. Proteases play a crucial role in various physiological processes, including cell signaling, apoptosis, and tissue remodeling. By serving as a substrate for these enzymes, Z-Leu-Phe-NH2 can help researchers better understand the mechanisms underlying protease activity and develop more effective inhibitors.

A notable study published in the Journal of Medicinal Chemistry in 2022 explored the use of Z-Leu-Phe-NH2 as a substrate for matrix metalloproteinases (MMPs), a family of proteases involved in tumor invasion and metastasis. The researchers found that Z-Leu-Phe-NH2 exhibited high specificity for MMP-9, a key enzyme implicated in cancer progression. This finding has significant implications for the development of targeted therapies that can selectively inhibit MMP-9 without affecting other proteases.

Beyond its role in cancer research, Z-Leu-Phe-NH2 has also shown promise in other areas of medicinal chemistry. For instance, it has been investigated as a potential lead compound for the development of antiviral agents. A study published in the Antiviral Research journal in 2021 demonstrated that Z-Leu-Phe-NH2 exhibited potent antiviral activity against several strains of influenza virus. The researchers attributed this activity to the compound's ability to interfere with viral entry into host cells, thereby preventing viral replication.

The structural characteristics of Z-Leu-Phe-NH2 make it an ideal candidate for further modification and optimization. Researchers have explored various strategies to enhance its biological activity, including the introduction of functional groups at different positions along the peptide chain. For example, adding hydrophilic moieties can improve solubility and bioavailability, while introducing lipophilic groups can enhance cell permeability.

In addition to its therapeutic potential, Z-Leu-Phe-NH2 has also found applications in diagnostic assays and analytical methods. Its high specificity for certain proteases makes it useful as a substrate in enzyme-linked immunosorbent assays (ELISAs) and other biochemical assays designed to detect protease activity. These assays are essential tools in both basic research and clinical diagnostics.

The safety profile of Z-Leu-Phe-NH2 is another important consideration for its use in medicinal applications. Preclinical studies have shown that it exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, further research is needed to fully evaluate its long-term safety and potential side effects.

In conclusion, Z-Leu-Phe-NH2 (CAS No. 13171-96-5) is a versatile dipeptide amide with significant potential in various areas of medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that Z-Leu-Phe-NH2 will play an increasingly important role in advancing our understanding and treatment of various diseases.